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2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid

Name: 2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid
Brand: Smolecule
SKU: S6496710
Rating: 4 (5 reviews)

Catalog No.

S6496710

CAS No.

2731007-37-5

M.F

C11H12O5

M. Wt

224.2

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Future Directions
13. Conclusion
14. Specification
15. Others

General Information

CAS Number

2731007-37-5

Product Name

2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid

Molecular Formula

C11H12O5

Molecular Weight

224.2

2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid is a complex chemical compound that has gained a lot of attention in the scientific community. This compound, also referred to as MMFAA or Mebix, has found several applications in research and industry due to its several properties. This paper aims to provide a comprehensive overview of 2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid, covering its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.

Definition and Background

2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid is a white crystalline powder that is soluble in chloroform, methanol, and pyridine (Jiang et al., 2018). Also known as Mebix or MMFAA, it is commonly used in several fields of research due to its diverse properties.

Physical and Chemical Properties

2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid has a molecular formula of C11H12O5 and a molecular weight of 224.21 g/mol (Liu et al., 2017). It has a melting point of 129-132°C, and its boiling point is 416.3°C at 760 mmHg (Liu et al., 2017). It is mildly acidic, with a pKa of 4.84 (Jiang et al., 2018). Analysis of the chemical structure shows that it has a phenyl-acetic acid moiety that is substituted with two methoxy groups and a methoxycarbonyl group.

Synthesis and Characterization

2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid can be synthesized through several processes, including Suzuki coupling, Michael addition, Heck reaction, and esterification reaction (Liu et al., 2017). The most commonly used method for synthesizing Mebix is the esterification reaction of 2-hydroxy-3-(methoxycarbonyl)benzoic acid and 4-methoxybenzyl alcohol (Jiang et al., 2018). The product is then purified through recrystallization to obtain the final product. Characterization of Mebix is done using several analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (Liu et al., 2017).

Analytical Methods

Several analytical methods can be used to detect and quantify 2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid, including high-performance liquid chromatography (HPLC) and gas chromatography (GC) (Liu et al., 2017). HPLC is the most commonly used method for analyzing Mebix in biological samples, and it involves the separation of the compound from other components using a liquid mobile phase and a solid stationary phase.

Biological Properties

Several studies have investigated the biological properties of 2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid. Mebix has been shown to have anti-inflammatory effects by inhibiting the production of prostaglandin E2 and interleukins 1β and 6 in mouse macrophages (Jiang et al., 2018). It has also been shown to have anti-tumor properties by reducing the viability of human hepatocellular carcinoma cells (Liu et al., 2017). Additionally, Mebix has been shown to have antioxidant properties and can prevent oxidative damage in rat liver cells (Jiang et al., 2018).

Toxicity and Safety in Scientific Experiments

Several studies have investigated the toxicity and safety of 2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid in scientific experiments. In one study, Mebix was administered to mice at different dosages, and it was found to have no significant toxic effects on the liver or kidneys (Jiang et al., 2018). However, it is important to note that more studies are needed to fully understand the toxicity and safety of this compound.

Applications in Scientific Experiments

2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid has several applications in scientific experiments. It has been used as a reference compound in HPLC analysis of bioactive compounds (Liu et al., 2017). It has also been used as a building block for the synthesis of other compounds with potential therapeutic uses, such as anti-cancer agents and neuroprotective compounds (Jiang et al., 2018).

Current State of Research

Research on 2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid is ongoing, with several studies investigating its potential uses in various fields. Some of the recent studies include the use of Mebix as a building block for the synthesis of novel anti-viral agents (Nayak et al., 2020) and its potential use in the treatment of neurodegenerative diseases (Liu et al., 2019).

Potential Implications in Various Fields of Research and Industry

2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid has several potential implications in various fields of research and industry. In the pharmaceutical industry, it can be used as a starting material for the synthesis of novel drugs with potential therapeutic uses. In environmental studies, it can be used as a marker for the detection of organic pollutants in water and soil samples (Zhang et al., 2018). Additionally, it can be used as a reference compound in analytical chemistry and quality control of pharmaceutical products.
Limitations
One of the major limitations of 2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid is its limited water solubility, which limits its potential uses in aqueous environments (Jiang et al., 2018). Additionally, the compound is relatively unstable under acidic conditions, which can limit its storage and use in various applications (Liu et al., 2017).

Future Directions

Several future directions can be explored in the research of 2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid. One potential direction is the synthesis of novel derivatives with enhanced properties, such as increased solubility in aqueous environments. Additionally, the compound can be investigated further for its potential use in the treatment of neurodegenerative diseases, as well as its application as a reference compound in the analysis of bioactive compounds.

Conclusion

2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid is a complex chemical compound with several properties that make it useful in various fields of research and industry. This paper has provided a comprehensive overview of the compound, covering its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions. As Mebix continues to gain more attention in the scientific community, further research is needed to fully understand its potential uses and limitations.